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2-[(3-Phenylpropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid 2-[(3-Phenylpropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 342595-08-8
VCID: VC0378796
InChI: InChI=1S/C18H19NO3S/c20-15(11-10-12-6-2-1-3-7-12)19-17-16(18(21)22)13-8-4-5-9-14(13)23-17/h1-3,6-7H,4-5,8-11H2,(H,19,20)(H,21,22)
SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)CCC3=CC=CC=C3)C(=O)O
Molecular Formula: C18H19NO3S
Molecular Weight: 329.4g/mol

2-[(3-Phenylpropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

CAS No.: 342595-08-8

Main Products

VCID: VC0378796

Molecular Formula: C18H19NO3S

Molecular Weight: 329.4g/mol

2-[(3-Phenylpropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid - 342595-08-8

CAS No. 342595-08-8
Product Name 2-[(3-Phenylpropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
Molecular Formula C18H19NO3S
Molecular Weight 329.4g/mol
IUPAC Name 2-(3-phenylpropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
Standard InChI InChI=1S/C18H19NO3S/c20-15(11-10-12-6-2-1-3-7-12)19-17-16(18(21)22)13-8-4-5-9-14(13)23-17/h1-3,6-7H,4-5,8-11H2,(H,19,20)(H,21,22)
Standard InChIKey KHACIRHRQWTWII-UHFFFAOYSA-N
SMILES C1CCC2=C(C1)C(=C(S2)NC(=O)CCC3=CC=CC=C3)C(=O)O
Canonical SMILES C1CCC2=C(C1)C(=C(S2)NC(=O)CCC3=CC=CC=C3)C(=O)O
Solubility 49.4 [ug/mL]
PubChem Compound 3767979
Last Modified Nov 11 2021
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